N-(4-methoxyphenyl)-3-(3-nitrophenyl)-2-phenylacrylamide

• IUPAC Name: (E)-N-(4-methoxyphenyl)-3-(3-nitrophenyl)-2-phenylprop-2-enamide
• InChI: InChI=1S/C22H18N2O4/c1-28-20-12-10-18(11-13-20)23-22(25)21(17-7-3-2-4-8-17)15-16-6-5-9-19(14-16)24(26)27/h2-15H,1H3,(H,23,25)/b21-15+
• InChI Key: MAOMQQLHUHQQCD-RCCKNPSSSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=CC2=CC(=CC=C2)[N+](=O)[O-])C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)/C(=C/C2=CC(=CC=C2)[N+](=O)[O-])/C3=CC=CC=C3
• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol

Description

N-(4-methoxyphenyl)-3-(3-nitrophenyl)-2-phenylacrylamide, also known as MNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MNPA is a member of the acrylamide family, which is known for its diverse range of biological activities.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-3-(3-nitrophenyl)-2-phenylacrylamide is not fully understood, but it is believed to involve the modulation of various signaling pathways. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in the development of inflammation. This compound has also been shown to activate the Nrf2 pathway, which is involved in cellular defense mechanisms against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are involved in inflammation. This compound has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix proteins. Additionally, this compound has been shown to increase the activity of superoxide dismutase (SOD), an enzyme involved in the removal of reactive oxygen species (ROS).

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-3-(3-nitrophenyl)-2-phenylacrylamide has several advantages for lab experiments, including its ease of synthesis and its diverse range of biological activities. However, this compound also has several limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-3-(3-nitrophenyl)-2-phenylacrylamide. One area of interest is its potential use in the treatment of Alzheimer's disease. This compound has been shown to inhibit the formation of amyloid-beta oligomers, which are implicated in the development of Alzheimer's disease. Another area of interest is its potential use in the treatment of cancer. This compound has been shown to exhibit antitumor activity and may have potential as a chemotherapeutic agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been shown to exhibit anti-inflammatory, analgesic, and antitumor activities, and may have potential for the treatment of Alzheimer's disease. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Scientific Research Applications

N-(4-methoxyphenyl)-3-(3-nitrophenyl)-2-phenylacrylamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, analgesic, and antitumor activities. This compound has also been investigated for its neuroprotective effects and its ability to inhibit the formation of amyloid-beta oligomers, which are implicated in the development of Alzheimer's disease.